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Executive Summary
While Isopropyl

-D-1-thiogalactopyranoside (IPTG) is the standard gratuitous inducer for the lac operon,
melibiose (6-O-

-D-galactopyranosyl-D-glucose) presents a unique physiological paradigm. Unlike lactose,
which requires enzymatic conversion to allolactose to induce the operon, melibiose acts as a
direct inducer of the LacI repressor. Crucially, melibiose is a substrate for the LacY permease
but is refractory to hydrolysis by LacZ (

-galactosidase).[1]

This distinct property allows researchers to uncouple transport kinetics (LacY) from metabolic

hydrolysis (LacZ), making melibiose an indispensable tool for studying permease dynamics and

selecting for lacY hyper-expression mutants, particularly in E. coli K-12 strains where the native

melibiose permease (MelB) is temperature-sensitive.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3029433#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC5388812/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanistic Insight: The Dual-Operon Cross-Talk
The induction of the lac operon by melibiose relies on a specific molecular interplay between

the lac and mel operons.[1] This mechanism is distinct from lactose induction because

melibiose is an

-galactoside, whereas lactose is a

-galactoside.

The Induction Pathway
Entry: Melibiose enters the cell. In E. coli K-12 at 37°C, the native melibiose permease

(MelB) is inactive due to temperature sensitivity. Therefore, melibiose entry is primarily

mediated by basal levels of LacY (Lactose Permease) or via passive diffusion at high

concentrations.

Repressor Binding: Intracellular melibiose binds directly to the LacI repressor. Although LacI

has higher affinity for

-galactosides (like allolactose), it possesses sufficient affinity for the

-galactoside melibiose to induce a conformational change.

Derepression: The Melibiose-LacI complex dissociates from the lac operator (lacO), allowing

RNA Polymerase to transcribe the lacZYA operon.

Positive Feedback Loop: The expression of lacY leads to increased insertion of Lac

Permease into the membrane, facilitating rapid uptake of melibiose.

Metabolic Fate (The Divergence):

LacZ (Beta-Galactosidase): LacZ cannot cleave the

-1,6 linkage of melibiose. Consequently, melibiose accumulates unchanged by the lac
enzymes.

MelA (Alpha-Galactosidase): The accumulated melibiose binds to the MelR activator

protein, inducing the mel operon (melAB). The resulting MelA enzyme hydrolyzes

melibiose into glucose and galactose.
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Comparative Inducer Properties
The following table contrasts melibiose with standard lac inducers.

Feature Melibiose Lactose IPTG

Chemical Class -Galactoside -Galactoside

Thio-

-Galactoside

Induction Mechanism Direct binding to LacI
Indirect (via

Allolactose)
Direct binding to LacI

LacY Substrate? Yes (High Affinity) Yes Yes (Low Affinity)

LacZ Substrate? No (Resistant) Yes (Hydrolyzed) No (Resistant)

Metabolism Yes (via MelA) Yes (via LacZ)
No (Non-

metabolizable)

Key Application
LacY selection /

Transport studies
Physiological studies

Protein

overexpression

Pathway Visualization
The following diagram illustrates the melibiose-driven signaling cascade, highlighting the cross-

regulation between the lac and mel systems.
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Figure 1: Mechanism of Melibiose induction in E. coli, showing the uncoupling of LacY transport

from LacZ hydrolysis and the subsequent activation of the mel operon.
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Protocol: Melibiose-Based Selection for LacY
Activity
Purpose: This protocol utilizes melibiose to select for E. coli strains with functional LacY

permease, specifically under conditions where the native MelB permease is inactive

(temperature selection).[1]

Principle: In E. coli K-12, the melB gene encodes a temperature-sensitive permease that is

functional at 30°C but inactive at 37–42°C. Therefore, growth on melibiose minimal medium at

42°C is strictly dependent on the LacY permease to transport melibiose into the cell.

Materials
Strain:E. coli K-12 derivatives (e.g., MG1655).

Base Medium: M9 Minimal Salts (1X).

Carbon Source: Melibiose (0.2% - 0.4% w/v). Note: Ensure Melibiose is free of glucose

contamination.

Control Carbon Source: Glycerol (0.2%) or Lactose (0.2%).

Indicator (Optional): MacConkey Agar base (sugar-free) supplemented with 1% Melibiose.

Inducer (Optional): IPTG (0.1 mM) if constitutive expression is not the target.

Step-by-Step Methodology
A. Preparation of Melibiose Stock

Dissolve Melibiose to a 20% (w/v) stock solution in deionized water.

Critical Step: Filter sterilize using a 0.22

m filter. Do not autoclave melibiose, as heat can cause caramelization or hydrolysis,
releasing glucose which yields false positives.

B. The "Hot-Mel" Selection (LacY Functional Assay)
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Inoculation: Streak the test strain onto M9 + 0.4% Melibiose agar plates.

Incubation: Incubate plates at 42°C for 24–48 hours.

Rationale: At 42°C, the native MelB permease is inactivated.

Observation:

Growth (+): Indicates the strain expresses functional LacY permease capable of

transporting melibiose.

No Growth (-): Indicates a lacY-negative genotype (or lacI super-repressor), as melibiose

cannot enter the cell to induce the system or serve as a carbon source.

C. Transport Kinetics Assay (LacY Specific)
Since LacZ does not hydrolyze melibiose, this sugar can be used to measure transport

accumulation without metabolic interference in short time-frames.

Grow cells in M9 + Glycerol to mid-log phase (

).

Induce with 1 mM IPTG for 1 hour to express LacY.

Harvest and wash cells twice in K-phosphate buffer (pH 7.0).

Resuspend cells to

.

Add

-Melibiose (final conc. 0.1 mM).

Take 100

L aliquots at 30s intervals, filter rapidly through 0.45

m nitrocellulose filters, and wash with cold buffer.
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Measure radioactivity.[2] The linear uptake represents LacY activity exclusively (assuming

42°C or melB- background).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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